2-(Bromomethyl)-3-methoxypyrazine

• IUPAC Name: 2-(bromomethyl)-3-methoxypyrazine
• InChI: InChI=1S/C6H7BrN2O/c1-10-6-5(4-7)8-2-3-9-6/h2-3H,4H2,1H3
• InChI Key: VRYFXCOFDMIUAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1CBr
• Molecular Formula: C6H7BrN2O
• DSSTOX Substance ID: DTXSID50693749
• Molecular Weight: 203.04 g/mol
• CAS RN: 944317-85-5

Description

Bromomethyl compounds are generally used in the manufacture of pharmaceuticals and other chemical compounds. They are organobromine compounds and can be ethers.

Molecular Structure Analysis

The molecular structure of bromomethyl compounds can be determined using various spectroscopic techniques, including IR, 1H-NMR, and 13C-NMR. The specific structure would depend on the other functional groups present in the molecule.

Chemical Reactions Analysis

Bromomethyl compounds can undergo various chemical reactions, including reactions with aldehydes and ketones. They can also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of bromomethyl compounds can vary widely depending on the other functional groups present in the molecule. They can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of bromomethyl compounds is not fully understood, but they are believed to act as alkylating agents, which can form covalent bonds with cellular macromolecules, including DNA, RNA, and proteins.

Safety and Hazards

Bromomethyl compounds can be hazardous. They may cause skin and eye irritation, respiratory irritation, and may be harmful if swallowed. Proper safety measures should be taken when handling these compounds.

Synthesis routes and methods

Procedure details

2-methoxy-3-methylpyrazine (0.943 mL, 8.06 mmol), N-bromosuccinimide (1.505 g, 8.46 mmol) and 2,2′-azobis(2-methylpropionitrile) (0.132 g, 0.806 mmol) were heated at reflux in CCl4 (65.5 mL) (oil bath=100° C.) for 2.5 h. LCMS indicated formation of the product. The crude mixture was cooled, filtered and purified by flash chromatography (SiO2, Biotage 40M cartridge). The column was eluted with a CH2Cl2/hexanes mixture (0% to 100%). Related fractions were pooled and co-evaporated with toluene to afford a toluene solution (30 mL) of the product. To be used as it was for next step.